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Introduction

Polyquaternium-69 is a sophisticated polymer that offers significant advantages in the
formulation of clear hair styling gels. Its unique composition provides a balance of strong,
flexible hold, exceptional humidity resistance, and a non-tacky feel, making it an ideal
candidate for advanced hair care applications. This document provides detailed application
notes and experimental protocols for formulating and evaluating clear hair gels featuring
Polyquaternium-69.

Polyquaternium-69 is a quaternized copolymer that is predominantly non-ionic with a weak
cationic nature, ensuring broad compatibility with common cosmetic ingredients, including
anionic gelling agents like carbomers.[1] Its hydrophobic characteristics contribute to superior
water resistance, resulting in long-lasting style retention even in high-humidity conditions.[1]

Key Benefits of Polyquaternium-69 in Hair Gels:

e Strong, Durable Hold: Provides a high level of stiffness and hold that is maintained
throughout the day.[1]

o Excellent Humidity Resistance: Creates a water-resistant film on the hair, significantly
reducing frizz and style degradation in humid environments.[1]
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o Clarity: Can be formulated into crystal-clear gels.
e Enhanced Shine: Imparts a noticeable shine and luster to the hair.[1]

» Non-Tacky Feel: Formulations are designed to leave hair feeling clean and natural, without a
sticky residue.

o Frizz Control: Effectively manages frizz, promoting a smooth and polished hair appearance.

[1]

Formulation Guideline

This section provides a step-by-step procedure for creating a clear hair gel with
Polyquaternium-69.

lllustrative Formulation

The following table provides a sample formulation for a clear hair gel. The percentages can be
adjusted to achieve desired viscosity and performance characteristics.

Ingredient (INCI

Phase Function % wiw
Name)

A Deionized Water Solvent g.s. to 100

A Carbomer Thickener 0.50 - 1.50

B Deionized Water Solvent 10.00

B Polyquaternium-69 Fixative Polymer 2.00 - 5.00
Triethanolamine )

C Neutralizer g.s.to pH 6.5-7.0
(99%)

D Propylene Glycol Humectant 2.00 - 5.00
Diazolidinyl Urea

D (and) lodopropynyl Preservative 0.10-0.30
Butylcarbamate

D Fragrance Fragrance 0.10-0.20
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Manufacturing Procedure

The following diagram illustrates the general manufacturing workflow for the clear hair gel.

Phase A Preparation

Disperse Carbomer in Deionized Water

Phase B Preparation

Mix until fully hydrated and uniform Dissolve Polyquaternium-69 in Deionized Water

Main\Process

Add Phase B to Phase A with mixing

:

Neutralize with Triethanolamine (Phase C) to desired pH

'

Add Phase D ingredients one by one with mixing

:

Mix until a clear, uniform gel is formed

FinalProduct

Click to download full resolution via product page
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Caption: Manufacturing workflow for a clear hair gel with Polyquaternium-69.
Step-by-Step Protocol:

e Phase A Preparation: In the main mixing vessel, add Deionized Water. Slowly disperse the
Carbomer into the water with continuous agitation. Mix until the Carbomer is fully hydrated
and the solution is uniform and free of lumps.

e Phase B Preparation: In a separate vessel, add Deionized Water and Polyquaternium-69.
Mix until the Polyquaternium-69 is completely dissolved.

e Combining Phases: Add Phase B to Phase A with continuous mixing.

o Neutralization: Slowly add Triethanolamine (Phase C) to the combined phases while mixing.
Continue to add the neutralizer until the desired pH (typically 6.5-7.0) is reached and the
solution thickens into a clear gel.

o Adding Final Ingredients: Add the ingredients of Phase D one at a time, ensuring each is fully
incorporated before adding the next.

Final Mixing: Continue mixing until the gel is completely uniform and clear.

Experimental Protocols

This section details the protocols for evaluating the performance of the formulated clear hair
gel.

Viscosity Measurement

This protocol outlines the method for determining the viscosity of the hair gel using a Brookfield

viscometer.
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Equilibrate gel sample to 25°C

:

Set up Brookfield Viscometer

:

Select appropriate spindle (e.g., T-bar) and speed (e.g., 10 RPM)

:

Immerse spindle in the center of the sample

:

Record viscosity reading after 1 minute

Click to download full resolution via product page
Caption: Workflow for viscosity measurement of hair gel.
Protocol:

o Sample Preparation: Place approximately 200g of the hair gel into a 250 mL beaker. Allow
the sample to equilibrate to a constant temperature of 25°C + 1°C.

e Instrument Setup:
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o Use a Brookfield RVT viscometer or equivalent.
o Select an appropriate T-bar spindle (e.g., Spindle 93 for high viscosity gels).

o Set the rotational speed to 10 RPM.

¢ Measurement:

o Carefully lower the rotating spindle into the center of the gel sample until the immersion
mark on the spindle shatft is level with the surface of the gel.

o Start the viscometer and allow the spindle to rotate for 1 minute to achieve a stable
reading.

o Record the viscosity reading in centipoise (cP).

o Data Reporting: Report the viscosity along with the spindle number, speed, and temperature.

High Humidity Curl Retention

This protocol evaluates the ability of the hair gel to maintain a curl under high humidity
conditions.
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Prepare standardized hair tresses

'

Apply a defined amount of gel to each tress

'

Curl each tress on a mandrel

'

Dry tresses overnight at controlled temperature

'

Measure initial curled length (LO)

'

Place tresses in a humidity chamber (e.g., 90% RH, 25°C)

'

Measure curl length at specified time intervals (Lt)

'

Calculate % Curl Retention

Click to download full resolution via product page

Caption: Workflow for the high humidity curl retention test.
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Protocol:
e Hair Tress Preparation:
o Use standardized human hair tresses (e.g., 2g, 6 inches).
o Wash the tresses with a clarifying shampoo and rinse thoroughly.
o Gently squeeze out excess water.
e Product Application:
o Apply a consistent amount of hair gel (e.g., 0.5g) evenly to each tress.
e Curling and Drying:
o Comb the tress to ensure even distribution of the product.
o Wind the tress around a curling mandrel.
o Dry the curled tresses overnight in a controlled environment (e.g., 22°C, 50% RH).
e Measurement:
o Carefully remove the dried tress from the mandrel and measure its initial length (Lo).
o Suspend the curled tresses in a humidity chamber set to 90% relative humidity and 25°C.

o Measure the length of the tresses at various time intervals (e.g., 1, 2, 4, 6, and 8 hours)

(L¢).
o Calculation:

o Calculate the percent curl retention using the following formula: % Curl Retention = [(L -
Lt) / (L - Lo)] x 100 Where:

» L = Length of the fully extended hair tress

» Lo = Initial length of the curled tress
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» Lt = Length of the tress at time t

Stiffness/Hold Evaluation

This protocol measures the stiffness of the hair gel film on hair tresses using a texture analyzer.

Prepare flat hair tresses

l

Apply a defined amount of gel

l

Dry tresses overnight

l

Mount tress in a three-point bend rig

l

Measure the force required to bend the tress with a texture analyzer

l

Record peak force (stiffness)
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Caption: Workflow for the stiffness/hold evaluation test.

Protocol:

Hair Tress Preparation:
o Use standardized human hair tresses (e.g., 29, 4 inches).

o Wash and dry the tresses as described in the curl retention protocol.

Product Application and Drying:

o Apply a consistent amount of hair gel (e.g., 0.5g) evenly to each tress, ensuring the tress
is flat.

o Dry the tresses overnight in a controlled environment.

Instrument Setup:
o Use a texture analyzer equipped with a three-point bend rig.
o Set the test parameters (e.g., test speed: 2.0 mm/s, trigger force: 59).

Measurement:

o Mount the dried hair tress on the three-point bend rig.
o Initiate the test. The probe will descend and bend the tress.

o Record the peak force in grams required to bend the tress. This value represents the
stiffness or hold of the gel.

Sensory Evaluation

This protocol provides a framework for conducting a sensory evaluation of the hair gel using a
trained panel.
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Recruit and train panelists

:

Prepare coded samples of the hair gel

:

Panelists apply the gel to their hair or standardized tresses

:

Panelists evaluate sensory attributes using a questionnaire

:

Analyze the collected data

Click to download full resolution via product page
Caption: Workflow for the sensory evaluation of hair gel.
Protocol:
o Panel: Atrained panel of at least 10 individuals.

e Procedure: Panelists are provided with coded samples of the hair gel and a placebo or
benchmark product. They apply a standardized amount of the product to their hair or to
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standardized hair tresses.

o Evaluation: Panelists evaluate the products based on a set of sensory attributes using the

guestionnaire provided below.

Sensory Evaluation Questionnaire:

Please rate the following attributes on a scale of 1 to 10, where 1 is the lowest/least and 10 is

the highest/most.

Attribute

Rating (1-10)

Comments

In-Hand Feel

Stickiness

Spreadability

Application

Ease of Application

Wet Feel

Dried Hair

Stiffness/Hold

Flaking

Shine/Luster

Frizz Control

Tackiness/Residue

Overall Liking

Performance Data

The following tables summarize the expected performance of a clear hair gel formulated with

4% Polyquaternium-69 compared to a benchmark gel containing PVP/VA Copolymer.
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Table 1: Higl idity curl :

Time (hours)

% Curl Retention

(Polyquaternium-69 Gel)

% Curl Retention (PVP/VA
Gel)

1 95 80

2 92 70

4 88 55

6 85 40

8 82 30

(Illustrative data based on

performance descriptions)

Table 2: Stiffness/Hold Evaluation

Polyquaternium-69 Gel (4%

Parameter ) PVP/VA Gel
solids)

Initial Stiffness (g) ~700[1] 335[1]

Stiffness Durability (F10/F1) 0.86[1] 0.66[1]

Table 3: Sensory Evaluation
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Polyquaternium-69 Gel (4%

Attribute ) PVP Gel
solids)

Stiffness (1st Squeeze) 8 6

Stiffness (10th Squeeze) 7 4

Shine/Luster 8 5

Flaking 2 6

Tackiness/Residue 2 7

(Data based on a 1-10 rating
scale where higher is better for
positive attributes and lower is

better for negative attributes)

[1]

Conclusion

Polyquaternium-69 is a high-performance polymer that enables the formulation of superior
clear hair styling gels. Its ability to provide a strong, long-lasting, and humidity-resistant hold,
combined with excellent clarity and sensory properties, makes it a valuable ingredient for
developing innovative and effective hair care products. The protocols outlined in this document
provide a comprehensive framework for formulating and substantiating the performance claims
of clear hair gels containing Polyquaternium-69.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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polyquaternium-69]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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